Boc-Met-Leu-Phe-OH

• Description: Antagonist of formyl peptide receptor 1 (FPR1). Reduces superoxide production induced by fMLF with an EC50 of 0.63 μM. Almost completely blocks fMLF-stimulated primary granule exocytosis.
• CAS No.: 67247-12-5
• Product Name: Boc-Met-Leu-Phe-OH
• Molecular Formula: C25H39N3O6S
• Molecular Weight: 509.7 g/mol
• IUPAC Name: (2S)-2-[[(2S)-4-methyl-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoyl]amino]pentanoyl]amino]-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C25H39N3O6S/c1-16(2)14-19(22(30)27-20(23(31)32)15-17-10-8-7-9-11-17)26-21(29)18(12-13-35-6)28-24(33)34-25(3,4)5/h7-11,16,18-20H,12-15H2,1-6H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)/t18-,19-,20-/m0/s1
• Standard InChIKey: GYBXWOPENJVQKE-UFYCRDLUSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)O)NC(=O)[C@H](CCSC)NC(=O)OC(C)(C)C
• SMILES: CCC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C(CCSC)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C(CCSC)NC(=O)OC(C)(C)C
• Sequence: MXF
• Synonyms: BOC-Met-Leu-Phe; Boc1 peptide; N-t-butoxycarbonyl-methionyl-leucyl-phenylalanine; t-boc-MLP; t-butyloxycarbonyl-1-methionyl-1-leucyl-1-phenylatanine; t-butyloxycarbonyl-methionyl-leucyl-phenylalanine
• PubChem Compound: 14655143
• Last Modified: Sep 14 2023